ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate

• IUPAC Name: ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)benzoate
• InChI: InChI=1S/C17H16N2O3S/c1-4-22-17(21)12-5-7-13(8-6-12)19-9-18-15-14(16(19)20)10(2)11(3)23-15/h5-9H,4H2,1-3H3
• InChI Key: OIVAIZASOSGZPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C=NC3=C(C2=O)C(=C(S3)C)C
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

Ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate, also known as DMOTB-Et, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

The mechanism of action of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate is not fully understood. However, it has been suggested that it exerts its biological activities through the modulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate has also been found to interact with DNA, leading to the inhibition of DNA synthesis and cell division.
Biochemical and Physiological Effects:
ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate has been found to exhibit low toxicity and high selectivity towards cancer cells, making it a potential candidate for the development of anticancer drugs. It has also been found to possess anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate is a relatively new compound, and its full potential has yet to be explored. However, its unique chemical structure and biological activities make it a promising candidate for further research. One limitation of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate is its low solubility in water, which may hinder its use in certain applications.

Future Directions

There are several future directions for research on ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate. One potential area of focus is the development of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the mechanism of action of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate and its potential targets. Additionally, the use of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate in combination with other drugs or therapies may enhance its therapeutic potential in various diseases. Finally, the development of ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate-based materials with unique properties may have applications in material science.

Scientific Research Applications

Ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate has been found to exhibit a wide range of biological activities, making it a promising compound for medicinal chemistry research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, ethyl 4-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)benzoate has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.